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For Researchers, Scientists, and Drug Development Professionals

Introduction
Irgacure 754 is a highly efficient, liquid photoinitiator utilized extensively in UV (ultraviolet)

curing applications.[1] Developed by Ciba Specialty Chemicals, it plays a critical role in

initiating the polymerization of monomers and oligomers upon exposure to UV light.[1] This

process is fundamental to the rapid curing of materials such as coatings, inks, adhesives, and

in 3D printing technologies.[1][2] Marketed by IGM Resins as Omnirad 754, this photoinitiator is

particularly valued for its balance of low residual odor, low emission after curing, and high

polymerization efficiency, along with minimal yellowing. This technical guide provides a

comprehensive overview of the chemical and physical properties of Irgacure 754, its molecular

structure, and the experimental protocols for its characterization.

Chemical Structure and Identification
Irgacure 754 is chemically identified as 2-[2-(2-oxo-2-phenylacetyl)oxyethoxy]ethyl 2-oxo-2-

phenylacetate.[1][3] It is also described as a mixture of Oxy-phenyl-acetic acid 2-[2-oxo-2-

phenyl-acetoxy-ethoxy]- ethyl ester and Oxy-phenyl-acetic acid 2-[2-hydroxy-ethoxy]-ethyl

ester.[4][5] This bifunctional, macromolecular photoinitiator belongs to the cleavage-type (Type

I) class of photoinitiators, which generate free radicals through unimolecular bond cleavage

upon irradiation.[6]
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Identifier Value

IUPAC Name
2-[2-(2-oxo-2-phenylacetyl)oxyethoxy]ethyl 2-

oxo-2-phenylacetate[1][2][3]

Synonyms

Photoinitiator 754, Omnirad 754, Benzeneacetic

acid, alpha-oxo-, Oxydi-2,1-ethanediyl ester[6]

[7][8]

CAS Number 211510-16-6[1][6][7][9]

Molecular Formula C20H18O7[1]

Molecular Weight 370.35 g/mol [1]

Physicochemical Properties
Irgacure 754 is a light yellow liquid at room temperature, offering excellent compatibility with a

wide range of resin formulations.[2][6][7] Its physical state as a liquid facilitates easy

incorporation into various systems.

Property Value Method

Appearance Light yellow liquid[6][7] Visual Inspection

Melting Point < -22 °C[6][7] Standard capillary method

Density 1.22 g/mL (at 20°C)[6][7] ASTM D1475/D4052

Viscosity 84 mPa·s (at 20°C)[6][7]
Rotational Viscometer (e.g.,

Haake)

Refractive Index 1.540 - 1.545 Refractometer

Flash Point 226.1 ± 26.0 °C[1] Closed-cup method

Boiling Point
516.1 ± 35.0 °C (at 760

mmHg)[1]
Ebulliometer

Spectral Properties
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The photoinitiating capability of Irgacure 754 is dictated by its absorption of UV light. Its UV-Vis

absorption spectrum in methanol exhibits characteristic peaks that are crucial for its function.

Property Value Method

UV/VIS Absorption Maxima (in

Methanol)
255 nm, 325 nm[2][6][7] UV-Vis Spectrophotometry

Transmittance @ 425 nm

(10g/100ml Toluene)
≥ 40.0 % Spectrophotometer

Transmittance @ 450 nm

(10g/100ml Toluene)
≥ 94.0 % Spectrophotometer

Transmittance @ 500 nm

(10g/100ml Toluene)
≥ 98.0 % Spectrophotometer

Experimental Protocols
Determination of Physical Properties
Density: The density of liquid photoinitiators like Irgacure 754 is typically determined using a

pycnometer or a digital density meter according to standard methods such as ASTM D1475 or

ASTM D4052. The method involves accurately measuring the mass of a known volume of the

liquid at a controlled temperature (e.g., 20°C).

Viscosity: The dynamic viscosity is measured using a rotational viscometer, such as a Haake

viscometer, at a specified temperature (e.g., 25°C). The ASTM D7042 standard, which

describes the use of a Stabinger viscometer, is also a relevant method for determining the

dynamic viscosity of liquids. The instrument measures the torque required to rotate a spindle at

a constant speed in the liquid, from which the viscosity is calculated.

UV-Vis Absorption Spectroscopy
The UV-Vis absorption spectrum is crucial for understanding the wavelengths of light that will

be effective in activating the photoinitiator.

Methodology:
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Sample Preparation: A dilute solution of Irgacure 754 is prepared in a UV-transparent

solvent, typically methanol or acetonitrile, at a known concentration.

Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

Measurement: A cuvette containing the pure solvent is used as a reference (blank). The

absorbance of the sample solution is then measured over a range of wavelengths (e.g., 200-

500 nm).

Analysis: The resulting spectrum is plotted as absorbance versus wavelength, and the

wavelengths of maximum absorbance (λmax) are identified.

Photoinitiation Mechanism
Irgacure 754 functions as a Type I photoinitiator. Upon absorption of UV radiation, the

molecule undergoes homolytic cleavage of the carbon-carbon bond between the carbonyl

group and the adjacent phenyl group, generating two free radical fragments. These free

radicals then initiate the polymerization of monomer and oligomer chains, leading to the rapid

curing of the formulation.

Photoinitiation Polymerization

Irgacure 754 Excited State Irgacure 754*UV Light (hν) Free Radicals (R•)α-cleavage Monomer (M)Initiation Growing Polymer Chain (R-M•)Propagation Cured PolymerTermination

Click to download full resolution via product page

Caption: Photoinitiation and polymerization process using Irgacure 754.

Applications
Irgacure 754 is a versatile photoinitiator employed in a wide array of UV curing applications

where performance and aesthetic qualities are critical.
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Coatings: It is used in clear coats for plastics and wood, including top coats for PVC floors

and wood parquets.[5] Its low yellowing properties make it ideal for applications where color

stability is important.[1]

Inks: In the printing industry, it is a key component in UV-curable inks, enabling rapid drying

times and excellent adhesion to various substrates.[1]

Adhesives: UV-curable adhesives formulated with Irgacure 754 provide rapid bonding for

applications in electronics, optics, and medical devices.[1]

3D Printing: It plays a crucial role in stereolithography (SLA) and digital light processing

(DLP) by facilitating the layer-by-layer curing of liquid resins.[2]

Safety and Handling
Irgacure 754 is a chemical substance and should be handled in accordance with its Safety

Data Sheet (SDS). Appropriate personal protective equipment (PPE), including gloves and

safety glasses, should be worn. It is classified as a skin sensitizer and may cause an allergic

skin reaction. Good laboratory practices and adequate ventilation are essential when handling

this product.

Conclusion
Irgacure 754 is a high-performance liquid photoinitiator with a well-defined chemical structure

and a favorable set of physical and spectral properties. Its efficiency in initiating

photopolymerization, coupled with its low odor, low emission, and minimal yellowing

characteristics, makes it a valuable component in a wide range of UV-curable formulations. A

thorough understanding of its properties and the experimental methods for their

characterization is essential for researchers and professionals working to develop advanced

materials and processes in the field of UV curing.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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